![molecular formula C9H7ClN2O B3384747 4-Chloro-6-(3-furyl)-2-methylpyrimidine CAS No. 569658-33-9](/img/structure/B3384747.png)
4-Chloro-6-(3-furyl)-2-methylpyrimidine
Overview
Description
4-Chloro-6-(3-furyl)-2-methylpyrimidine is a chemical compound with the molecular formula C9H7ClN2O and a molecular weight of 194.62 . It is used in various applications, including as an intermediate in the manufacture of pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, substituted with a chlorine atom, a methyl group, and a furyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 194.62 and a molecular formula of C9H7ClN2O . More specific properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Antimicrobial Potential
Facile Synthesis and Microbial Exploration of Furyl Based Pyrimidines
- A study by Vignesh and Ingarsal (2021) discussed the synthesis of furyl-based cyanoiminopyrimidines with potential antimicrobial properties. These compounds, including derivatives of 4-Chloro-6-(3-furyl)-2-methylpyrimidine, showed significant antibacterial and antifungal activities, especially those with chloro, methyl, and methoxy substitutions on the phenyl ring. This indicates the compound's utility in developing new antimicrobial agents (Vignesh & Ingarsal, 2021).
Synthesis and Characterization
Process Chemistry of Pyrimidine Derivatives
- Research by Patil et al. (2008) emphasized the synthesis and process chemistry of 4,6-dihydroxy-2-methylpyrimidine, highlighting the importance of such compounds as precursors in pharmaceuticals and high explosives. Though the focus was on a hydroxylated derivative, the methodologies and applications can extend to chloro-substituted compounds like this compound, underscoring its relevance in the synthesis of valuable materials and medicinals (Patil, Jadhav, Radhakrishnan, & Soman, 2008).
Anticancer Activity
Synthesis of Pyrimidin-2-yl-Aminophosphonates as Cancer Cell Inhibitors
- Gajjala Raghavendra Reddy et al. (2020) developed α-aminophosphonates containing a 4-chloro-6-methylpyrimidin-2-amino pharmacophore, showcasing significant anticancer activity. These compounds, including derivatives of this compound, were synthesized using a Kabachnik-Fields reaction and demonstrated potential as inhibitors for DU145 and A549 cancer cell lines. This research presents a promising avenue for the compound's application in cancer treatment (Reddy et al., 2020).
properties
IUPAC Name |
4-chloro-6-(furan-3-yl)-2-methylpyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c1-6-11-8(4-9(10)12-6)7-2-3-13-5-7/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBTQOWJPYZJAGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)C2=COC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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